Cas no 5440-37-9 ( )

• Product Name: &nbsp
• CAS No: 5440-37-9
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• CID: 941079
• PubChem ID: 95555
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-acetamidooctanoic acid
• N-acetyl-2-aminooctanoic acid
• Z1147230696
• SCHEMBL8096053
• AKOS013015056
• NSC-20154
• EN300-342146
• CHEBI:89901
• 80782-69-0
• DTXSID401335973
• NSC 20154
• Q27162084
• 2-acetamidooctanoicacid
• CS-0246728
• Octanoic acid, 2-(acetylamino)-, (+-)-
• 5440-37-9
• N-Acetylaminooctanoic acid
• NSC20154
• 2-(Acetylamino)octanoic acid
•  

• Inchi： 1S/C10H19NO3/c1-3-4-5-6-7-9(10(13)14)11-8(2)12/h9H,3-7H2,1-2H3,(H,11,12)(H,13,14)
• InChI Key： JJGNMSOJTSABGA-UHFFFAOYSA-N
• SMILES： OC(C(CCCCCC)NC(C)=O)=O

Computed Properties

• Exact Mass: 201.13600
• Monoisotopic Mass: 201.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.40000
• LogP: 1.93700